Cas no 177899-21-7 (tert-Butyl N-(tert-Butoxy)carbonyl-N-(4-oxobutyl)carbamate)

Technical Introduction: tert-Butyl N-(tert-Butoxy)carbonyl-N-(4-oxobutyl)carbamate is a specialized bifunctional protected amine reagent featuring both Boc (tert-butoxycarbonyl) and N-Boc-N-(4-oxobutyl) moieties. Its key advantages include selective reactivity, enabling controlled deprotection and functionalization in multistep syntheses. The 4-oxobutyl group offers a versatile handle for further derivatization, such as reductive amination or nucleophilic additions, while the Boc groups ensure stability under diverse reaction conditions. This compound is particularly useful in peptide chemistry and pharmaceutical intermediates, where orthogonal protection strategies are required. Its high purity and well-defined structure facilitate reproducible results in complex organic transformations.

tert-Butyl N-(tert-Butoxy)carbonyl-N-(4-oxobutyl)carbamate structure

177899-21-7 structure

Product Name:tert-Butyl N-(tert-Butoxy)carbonyl-N-(4-oxobutyl)carbamate

CAS No:177899-21-7

MF:C₁₄H₂₅NO₅

MW:287.352004766464

MDL:MFCD18251622

CID:835604

PubChem ID:10891497

Update Time:2025-06-08

tert-Butyl N-(tert-Butoxy)carbonyl-N-(4-oxobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

- Imidodicarbonic acid, 2-(4-oxobutyl)-, 1,3-bis(1,1-dimethylethyl) ester
- di-tert-butyl (4-oxobutyl)imidodicarbonate
- tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-(4-oxobutyl)carbamate
- tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-oxobutyl)carbamate
- Imidodicarbonic acid, (4-oxobutyl)-, bis(1,1-dimethylethyl) ester
- 4-[Bis(tert-butyloxycarbonyl)amino]butanal
- tert-Butyl N-(tert-Butoxy)carbonyl-N-(4-oxobutyl)carbamate
- MDL： MFCD18251622
- Inchi： 1S/C14H25NO5/c1-13(2,3)19-11(17)15(9-7-8-10-16)12(18)20-14(4,5)6/h10H,7-9H2,1-6H3
- InChI Key： XTTSZLHDKBNNRZ-UHFFFAOYSA-N
- SMILES： O(C(N(C(=O)OC(C)(C)C)CCCC=O)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 324
Topological Polar Surface Area: 72.9

tert-Butyl N-(tert-Butoxy)carbonyl-N-(4-oxobutyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B433095-2.5mg	tert-Butyl N-[(tert-Butoxy)carbonyl]-N-(4-oxobutyl)carbamate	177899-21-7		2.5mg	$ 50.00	2022-06-07
TRC	B433095-5mg	tert-Butyl N-[(tert-Butoxy)carbonyl]-N-(4-oxobutyl)carbamate	177899-21-7		5mg	$ 70.00	2022-06-07
TRC	B433095-25mg	tert-Butyl N-[(tert-Butoxy)carbonyl]-N-(4-oxobutyl)carbamate	177899-21-7		25mg	$ 275.00	2022-06-07
abcr	AB543291-250 mg	t-Butyl N-[(tert-butoxy)carbonyl]-N-(4-oxobutyl)carbamate; .	177899-21-7		250MG	€626.50	2022-03-01
abcr	AB543291-1 g	t-Butyl N-[(tert-butoxy)carbonyl]-N-(4-oxobutyl)carbamate; .	177899-21-7		1g	€1,192.00	2022-03-01
Enamine	EN300-303777-0.05g	tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-oxobutyl)carbamate	177899-21-7	95.0%	0.05g	$168.0	2025-03-19
Enamine	EN300-303777-0.1g	tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-oxobutyl)carbamate	177899-21-7	95.0%	0.1g	$252.0	2025-03-19
Enamine	EN300-303777-0.25g	tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-oxobutyl)carbamate	177899-21-7	95.0%	0.25g	$361.0	2025-03-19
Enamine	EN300-303777-0.5g	tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-oxobutyl)carbamate	177899-21-7	95.0%	0.5g	$569.0	2025-03-19
Enamine	EN300-303777-1.0g	tert-butyl N-[(tert-butoxy)carbonyl]-N-(4-oxobutyl)carbamate	177899-21-7	95.0%	1.0g	$728.0	2025-03-19